Cas no 61656-50-6 (Chondrillin)

• Product Name: Chondrillin
• CAS No: 61656-50-6
• MF: C₂₄H₄₄O₅
• MW: 412.603168487549
• CID: 520399
• Update Time: 2024-03-01

Chondrillin Chemical and Physical Properties

Names and Identifiers

• 1,2-Dioxin-3-aceticacid, 6-hexadecyl-3,6-dihydro-6-methoxy-, methyl ester, (3R,6S)-
• (+)-Chondrillin
• 1,2-Dioxin-3-aceticacid, 6-hexadecyl-3,6-dihydro-6-methoxy-, methyl ester, (3R-trans)-
• Chondrillin
• NSC721443
• (3R)-6alpha-Hexadecyl-3,6-dihydro-6-methoxy-1,2-dioxin-3alpha-acetic acid methyl ester

• Inchi： 1S/C24H44O5/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-24(27-3)20-18-22(28-29-24)21-23(25)26-2/h18,20,22H,4-17,19,21H2,1-3H3/t22-,24-/m0/s1
• InChI Key： ZKFUKHCEACWDKL-UPVQGACJSA-N
• SMILES： O1[C@](C=C[C@@H](CC(=O)OC)O1)(CCCCCCCCCCCCCCCC)OC

Computed Properties

• Exact Mass: 412.319
• Monoisotopic Mass: 412.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Methyl esters